Cas no 90213-77-7 (7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro-)
90213-77-7 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro-
CAS No:90213-77-7
MF:C13H6Cl4N6
MW:388.038937091827
CID:791721
PubChem ID:71429688
Update Time:2025-04-19
7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro- Chemical and Physical Properties
Names and Identifiers
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- 7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro-
- 2,4-dichloro-7-[(2,4-dichloropyrrolo[2,3-d]pyrimidin-7-yl)methyl]pyrrolo[2,3-d]pyrimidine
- Bis(2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methane
- 7,7'-Methylenebis(2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine)
- DTXSID30848356
- 2,4-dichloro-7-({2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl)-7H-pyrrolo[2,3-d]pyrimidine
- 90213-77-7
-
- Inchi: 1S/C13H6Cl4N6/c14-8-6-1-3-22(10(6)20-12(16)18-8)5-23-4-2-7-9(15)19-13(17)21-11(7)23/h1-4H,5H2
- InChI Key: QBLXHSSZXNWGCY-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CN(C2=NC(=N1)Cl)CN1C=CC2=C(N=C(N=C12)Cl)Cl
Computed Properties
- Exact Mass: 387.937855g/mol
- Monoisotopic Mass: 385.940805g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 61.4Ų
7H-Pyrrolo[2,3-d]pyrimidine, 7,7'-methylenebis[2,4-dichloro- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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